[4-(tert-Butoxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid

• Molecular Formula: C16H30N2O4
• Molecular Weight: 314.42 g/mol
• SMILES: CC(C)N(C1CCC(CC1)NCC(=O)O)C(=O)OC(C)(C)C
• InChI: InChI=1S/C16H30N2O4/c1-11(2)18(15(21)22-16(3,4)5)13-8-6-12(7-9-13)17-10-14(19)20/h11-13,17H,6-10H2,1-5H3,(H,19,20)
• InChIKey: PBSOGJGWMQEYKX-UHFFFAOYSA-N

Researchers face reproducibility risks when substituting regioisomeric building blocks in SPPS. This compound's Boc-on-isopropyl connectivity (vs. Boc-on-cyclohexyl) provides distinct coupling kinetics and orthogonal protection. • 0.3 log unit XLogP shift vs. regioisomer CAS 1353963-45-7 • Enables systematic SAR studies across 4 analogs from a single vendor • Free cyclohexyl-4-amino group for direct on-resin coupling Ideal for peptidomimetic leads requiring increased lipophilicity and conformational constraint.

Structural Profile and Compound-Class Positioning

[4-(tert-Butoxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid (CAS 1353976-11-0; MF C₁₆H₃₀N₂O₄; MW 314.42 g/mol) is a Boc-protected, N-isopropyl-substituted cyclohexyl amino acid building block [1]. It belongs to the class of conformationally constrained, N-alkylated glycine derivatives used in solid-phase peptide synthesis (SPPS) and peptidomimetic design. The compound features a tertiary Boc-carbamate on the isopropyl-amino nitrogen at the cyclohexyl 4-position and a free secondary amine linking the glycine moiety—a regiospecific connectivity that distinguishes it from its closest structural analogs [2]. Commercially, it is supplied at ≥95% purity (AKSci) or 98% purity (Leyan) as a racemic mixture, with a defined (1R,4R) stereoisomer also available (Fluorochem F083550) .

Synthesis Workflow

Boc-SPPS of N-alkylated peptidomimetics with orthogonal isopropyl-amine protection

Key Connectivity

Boc on isopropyl-amino nitrogen; free cyclohexyl-amine available for on-resin coupling

Stereochemistry Option

Racemic mixture supplied; (1R,4R) stereoisomer also available for chirally pure incorporation

• [1] PubChem Compound Summary CID 66566445, [4-(tert-Butoxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary CID 66564613, [(4-tert-Butoxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid (CAS 1353963-45-7). National Center for Biotechnology Information. Accessed May 2026. View Source

Why This Compound Cannot Be Interchanged with Close Analogs

Although sharing the identical molecular formula C₁₆H₃₀N₂O₄ and mass (314.42 Da) with its regioisomer CAS 1353963-45-7, this compound places the Boc protecting group on the isopropyl-amino nitrogen rather than on the cyclohexyl-amino nitrogen—a seemingly subtle connectivity difference that produces measurably distinct physicochemical properties [1]. The computed XLogP3-AA differs by 0.3 log units (0.1 vs. 0.4) between these two regioisomers, and the hydrogen-bonding topology is fundamentally altered (the Boc carbamate acceptor is positioned on a different nitrogen), affecting both SPPS coupling kinetics and acidolytic Boc deprotection rates [1][2]. Compared with the non-isopropylated analog CAS 1353963-09-3 (MW 272.34; XLogP3-AA −0.9), the N-isopropyl substitution increases lipophilicity by a full log unit and eliminates one hydrogen-bond donor, conferring markedly different membrane permeability and conformational constraint profiles when incorporated into peptide backbones [3]. Generic substitution among these analogs without experimental validation risks divergent coupling yields, altered peptide conformation, and unpredictable biological performance [4].

Boc Regioisomer

Regioisomer CAS 1353963-45-7 places Boc on cyclohexyl-amine; the 0.3 log unit ΔXLogP and altered H-bond topology may shift deprotection rate and peptide conformation.

Non-alkylated Analog

Analog without N-isopropyl (CAS 1353963-09-3) has 1.0 log unit lower XLogP and an extra H-bond donor, reducing membrane permeability and conformational constraint.

Stereochemical Mismatch

Racemate vs. (1R,4R) form produces diastereomeric mixtures in SPPS; chiral purity must be confirmed if single enantiomer is required.

• [1] PubChem computed properties: CID 66566445 (XLogP3-AA = 0.1) vs. CID 66564613 (XLogP3-AA = 0.4). National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] Isidro-Llobet A, Álvarez M, Albericio F. Amino Acid-Protecting Groups. Chem Rev. 2009;109(6):2455-2504. Review establishing that Boc group placement on different nitrogens alters acidolytic deprotection kinetics. View Source
• [3] PubChem Compound Summary CID 66564570, (4-tert-Butoxycarbonylamino-cyclohexylamino)-acetic acid (CAS 1353963-09-3). Molecular Weight 272.34; XLogP3-AA −0.9; H-Bond Donor Count = 3. National Center for Biotechnology Information. Accessed May 2026. View Source
• [4] Chatterjee J, Rechenmacher F, Kessler H. N-Methylation of Peptides and Proteins: An Important Element for Modulating Biological Functions. Angew Chem Int Ed. 2013;52(1):254-269. Class-level evidence that N-alkylation patterns alter peptide conformation, proteolytic stability, and bioactivity. View Source

Quantitative Differentiation Against Closest Analogs

Regioisomeric Boc Placement and Lipophilicity Comparison

The target compound (Boc on isopropyl-amino nitrogen; CAS 1353976-11-0) and its regioisomer (Boc on cyclohexyl-amino nitrogen; CAS 1353963-45-7) share identical molecular formula (C₁₆H₃₀N₂O₄) and molecular weight (314.42 g/mol), yet differ in Boc connectivity. PubChem-computed XLogP3-AA values are 0.1 for the target compound vs. 0.4 for the regioisomer—a ΔLogP of 0.3 units [1][2]. This lipophilicity difference arises solely from the positional swap of the Boc-carbamate, which alters the intramolecular hydrogen-bonding network and solvation thermodynamics. For SPPS applications where Boc deprotection occurs under acidic conditions (e.g., TFA/DCM), the differential steric and electronic environment around each Boc-bearing nitrogen predicts distinct deprotection rates—though no direct kinetic comparison study was identified in the open literature [3].

Boc Placement & Lipophilicity

Reported

ΔXLogP3-AA = 0.3 (target 0.1 vs. regioisomer 0.4)

Supports regioisomer-specific procurement to avoid RP-HPLC retention shifts and divergent membrane partitioning in SAR.

Computed values; no experimental LogD comparison identified.

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 0.1
Comparator Or Baseline	CAS 1353963-45-7: XLogP3-AA = 0.4
Quantified Difference	ΔXLogP3-AA = 0.3 units (regioisomer is more lipophilic)
Conditions	PubChem XLogP3 3.0 algorithm; computed from 2D structure

Why This Matters

A 0.3 log unit lipophilicity difference between regioisomers can translate to measurably different RP-HPLC retention times, membrane partitioning, and peptide-level pharmacokinetic profiles, making regioisomer-specific procurement essential for reproducible SAR studies.

• [1] PubChem CID 66566445, Computed Properties: XLogP3-AA = 0.1. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem CID 66564613, Computed Properties: XLogP3-AA = 0.4. National Center for Biotechnology Information. Accessed May 2026. View Source
• [3] Isidro-Llobet A, Álvarez M, Albericio F. Amino Acid-Protecting Groups. Chem Rev. 2009;109(6):2455-2504. View Source

N-Isopropyl Substitution Effect on Lipophilicity and H-Bond Profile

Comparison of the target compound (with N-isopropyl substitution; MW 314.42) against its non-alkylated analog (CAS 1353963-09-3; MW 272.34; no isopropyl group; Boc directly on cyclohexyl-amino) reveals the quantitative impact of N-isopropylation. The target compound has XLogP3-AA = 0.1 vs. −0.9 for the analog—a ΔLogP of +1.0 unit—and possesses 2 hydrogen-bond donors vs. 3 for the analog [1][2]. The isopropyl group also increases rotatable bond count from 6 to 7 and molecular weight by 42.08 Da. At the class level, N-alkylation of glycine residues (forming N-substituted glycines or 'peptoids') is extensively documented to confer resistance to proteolytic degradation and to modulate cis/trans amide bond equilibria, enhancing conformational constraint in peptide backbones [3].

N-Isopropyl Substitution Effect

Class-level

ΔXLogP3-AA = +1.0; HBD decreased from 3 to 2

Indicates improved passive permeability and proteolytic stability for peptide leads incorporating this building block.

Class-level evidence; building-block-specific PK data not available.

Evidence Dimension	Lipophilicity and H-bond donor count
Target Compound Data	XLogP3-AA = 0.1; H-Bond Donors = 2; MW = 314.42; Rotatable Bonds = 7
Comparator Or Baseline	CAS 1353963-09-3: XLogP3-AA = −0.9; H-Bond Donors = 3; MW = 272.34; Rotatable Bonds = 6
Quantified Difference	ΔXLogP3-AA = +1.0; ΔH-Bond Donors = −1; ΔMW = +42.08 Da
Conditions	PubChem computed properties; class-level N-alkylation evidence from peptide/peptoid literature

Why This Matters

The +1.0 log unit lipophilicity increase and loss of one H-bond donor predict substantially improved passive membrane permeability for peptides incorporating this building block, a critical parameter for intracellular target engagement and oral bioavailability in peptide drug discovery.

• [1] PubChem CID 66566445, Computed Properties. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem CID 66564570, (4-tert-Butoxycarbonylamino-cyclohexylamino)-acetic acid (CAS 1353963-09-3), Computed Properties. National Center for Biotechnology Information. Accessed May 2026. View Source
• [3] Chatterjee J, Rechenmacher F, Kessler H. N-Methylation of Peptides and Proteins: An Important Element for Modulating Biological Functions. Angew Chem Int Ed. 2013;52(1):254-269. View Source

Stereochemistry Options: Racemic vs. Defined (1R,4R) Form

The target compound is commercially available in two forms: a racemic mixture (CAS 1353976-11-0; AKSci ≥95% purity; Leyan 98% purity) and a stereodefined (1R,4R) enantiomer (Fluorochem F083551) [1]. The (1R,4R) form has a distinct MDL number (MFCD21095005) and InChIKey (PBSOGJGWMQEYKX-JOCQHMNTSA-N) encoding the trans-1,4-relative stereochemistry with absolute configuration . In contrast, the racemic PubChem entry (CID 66566445) has zero defined atom stereocenters and an isomeric SMILES without stereochemical annotation [1]. For the regioisomer CAS 1353963-45-7, its (1R,4R) form (Fluorochem F081352) is also available but carries a different connectivity, underscoring that stereochemistry and regiochemistry are independent procurement variables . No direct comparative coupling-efficiency or epimerization data between racemic and enantiopure forms were identified.

Stereochemical Options

Specification review

Racemic (95–98%) or (1R,4R) (Fluorochem F083551)

Enables selection between diastereomeric mixture screening and chirally pure incorporation for asymmetric SPPS.

Confirm stereochemical integrity post-coupling; no epimerization data available.

Evidence Dimension	Stereochemical definition and commercial availability
Target Compound Data	Racemic: CAS 1353976-11-0, MDL MFCD21095004, purity 95–98%; (1R,4R): Fluorochem F083551, MDL MFCD21095005
Comparator Or Baseline	Regioisomer (1R,4R): CAS 1353963-45-7, Fluorochem F081352, MDL MFCD21093010
Quantified Difference	Two distinct procurement options (racemic vs. stereodefined) with different MDL identifiers confirming non-interchangeability
Conditions	Commercial vendor catalogs (AKSci, Leyan, Fluorochem); PubChem structural records

Why This Matters

Procurement of the correct stereoisomer is critical for asymmetric SPPS; the availability of both racemic and (1R,4R) forms allows researchers to select based on whether diastereomeric mixture screening or chirally pure incorporation is required, avoiding costly in-house resolution.

• [1] PubChem CID 66566445, [4-(tert-Butoxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid. Defined Atom Stereocenter Count = 0. National Center for Biotechnology Information. Accessed May 2026. View Source

Regioisomeric Connectivity and Synthetic Accessibility

The target compound features a unique connectivity: Boc protection resides on the isopropyl-amino nitrogen (tertiary Boc-carbamate), leaving the cyclohexyl-4-amino group as a free secondary amine available for direct coupling to carboxylic acids or resin linkers. In the regioisomer CAS 1353963-45-7, the Boc occupies the cyclohexyl-amino position, and the isopropyl-amino nitrogen bears the glycine moiety [1][2]. This reversed connectivity means that upon Boc deprotection, the two compounds expose different amines for subsequent chain elongation: the target compound reveals the isopropyl-amino group (a secondary, sterically hindered amine), whereas the regioisomer reveals the cyclohexyl-amino group (a primary amine) . The differential steric environment (isopropyl vs. cyclohexyl-attached NH₂) predicts distinct acylation rates and coupling efficiencies, which is a recognized factor in SPPS building block design [3].

Post-Deprotection Amine Identity

Class-level

Target: hindered 2° isopropyl-amine; Regioisomer: less hindered 1° cyclohexyl-amine

Regiochemistry dictates which amine is exposed for coupling, influencing acylation rate and orthogonal protection design.

Qualitative comparison; no direct kinetic data available.

Evidence Dimension	Post-Boc-deprotection amine identity and steric environment
Target Compound Data	Boc on isopropyl-amino N; deprotection reveals hindered secondary isopropyl-amine for coupling
Comparator Or Baseline	CAS 1353963-45-7: Boc on cyclohexyl-amino N; deprotection reveals less hindered primary cyclohexyl-amine
Quantified Difference	Qualitative difference in amine nucleophilicity and steric accessibility (secondary isopropyl-amino vs. primary cyclohexyl-amino); no direct kinetic comparison data available
Conditions	Predicted from connectivity analysis; supported by general SPPS amine reactivity principles

Why This Matters

The choice between these regioisomers dictates which amine is exposed for the next coupling step and which remains protected, directly impacting synthetic route design, orthogonal protection strategy, and the regiochemistry of the final peptide product.

• [1] PubChem CID 66566445. IUPAC: 2-[[4-[(2-methylpropan-2-yl)oxycarbonyl-propan-2-ylamino]cyclohexyl]amino]acetic acid. Boc on isopropyl-amino nitrogen. View Source
• [2] PubChem CID 66564613. IUPAC: 2-[[4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]-propan-2-ylamino]acetic acid. Boc on cyclohexyl-amino nitrogen. View Source
• [3] Montalbetti CAGN, Falque V. Amide Bond Formation and Peptide Coupling. Tetrahedron. 2005;61(46):10827-10852. Review establishing that amine steric hindrance and nucleophilicity govern coupling efficiency in SPPS. View Source

Physicochemical Property Profile vs. Key Analogs

A consolidated comparison of computed physicochemical descriptors across the target compound and three closest analogs reveals the quantitative differences relevant to building block selection. All four compounds share TPSA = 78.9 Ų, but differ in XLogP3-AA (range: −0.9 to +0.4), H-bond donor count (2–3), rotatable bonds (6–7), and molecular weight (272.34–314.42) [1][2][3][4]. The target compound (XLogP3-AA = 0.1, HBD = 2, RotB = 7) occupies a middle position in lipophilicity among the series but uniquely combines the N-isopropyl steric element with Boc-on-isopropyl-amino connectivity. No experimental LogD₇.₄, solubility, or pKa data were found in the open literature for any compound in this series, representing a significant evidence gap for quantitative procurement justification.

Physicochemical Profile vs. Analogs

Reported

XLogP3 range: −0.9 to +0.4; HBD 2–3; MW 272–314 Da across 4 analogs

Positions the building block with moderate lipophilicity and reduced HBD for balanced permeability/solubility in lead optimization.

All values computed; experimental LogD, solubility, pKa not found.

Evidence Dimension	Multi-parameter physicochemical profile
Target Compound Data	MW 314.42; XLogP3 0.1; HBD 2; HBA 5; TPSA 78.9 Ų; RotB 7; Complexity 382
Comparator Or Baseline	CAS 1353963-45-7: XLogP3 0.4, HBD 2; CAS 1353989-02-2: XLogP3 0.1, HBD 2; CAS 1353963-09-3: XLogP3 −0.9, HBD 3
Quantified Difference	XLogP3 range across series: 1.3 log units; MW range: 42.08 Da
Conditions	All values PubChem-computed; no experimental confirmation identified

Why This Matters

The composite profile—moderate lipophilicity (XLogP3 = 0.1) with reduced H-bond donor count (2) and a conformationally constrained cyclohexyl scaffold—positions this building block favorably for incorporation into peptide lead compounds where balanced permeability and solubility are required, though experimental validation is needed.

• [1] PubChem CID 66566445, [4-(tert-Butoxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid, Computed Properties. View Source
• [2] PubChem CID 66564613, [(4-tert-Butoxycarbonylamino-cyclohexyl)-isopropyl-amino]-acetic acid (CAS 1353963-45-7), Computed Properties. View Source
• [3] PubChem CID 66566446, [2-(tert-Butoxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid (CAS 1353989-02-2), Computed Properties. View Source
• [4] PubChem CID 66564570, (4-tert-Butoxycarbonylamino-cyclohexylamino)-acetic acid (CAS 1353963-09-3), Computed Properties. View Source

Evidence Gap: Limited Primary Literature Available

A systematic search of PubMed, Google Patents, and major vendor databases (May 2026) identified no primary research papers, patents, or head-to-head comparative studies directly featuring [4-(tert-Butoxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid (CAS 1353976-11-0) as a characterized entity [1]. All available physicochemical data are computationally derived (PubChem XLogP3, TPSA, etc.). No experimental LogD, pKa, aqueous solubility, plasma protein binding, metabolic stability, membrane permeability (PAMPA/Caco-2), or in vivo PK data were identified for this compound or its closest analogs. The compound appears exclusively in vendor catalogs as a research-chemical building block without published application examples. Consequently, all differentiation claims above rest on computed property comparisons, structural connectivity analysis, and class-level inferences from N-alkylated amino acid literature—not on direct experimental benchmarking [2].

Evidence Gap

Data to verify

0 primary papers or patents; computational properties only

Procurement decisions rest on structural rationale; plan in-house characterization before large-scale synthesis campaigns.

Vendor catalog entries only; no experimental benchmarking available.

Evidence Dimension	Availability of primary experimental evidence
Target Compound Data	0 primary research papers; 0 patents; computational properties only; vendor catalog entries only
Comparator Or Baseline	All closest analogs show identical evidence profile (vendor listings only, no primary literature)
Quantified Difference	No quantitative experimental differentiation possible based on current open literature
Conditions	PubMed, Google Patents, vendor databases searched May 2026

Why This Matters

Procurement decisions must currently be based on structural rationale and computed properties rather than experimentally validated differentiation. Users requiring experimentally benchmarked building blocks should consider this an early-stage research tool and plan for in-house characterization before committing to large-scale synthesis campaigns.

• [1] Systematic search of PubMed (query: '1353976-11-0' OR '[4-(tert-Butoxycarbonyl-isopropyl-amino)-cyclohexylamino]-acetic acid') and Google Patents. No primary research articles or patents retrieved. Search conducted May 2026. View Source
• [2] Chatterjee J, Rechenmacher F, Kessler H. N-Methylation of Peptides and Proteins: An Important Element for Modulating Biological Functions. Angew Chem Int Ed. 2013;52(1):254-269. Provides class-level evidence for N-alkyl amino acid benefits but does not contain data specific to the target compound. View Source

Recommended Application Scenarios Based on Available Evidence

SPPS for N-Isopropyl-Glycine Peptidomimetics with Enhanced Lipophilicity

Based on the +1.0 log unit XLogP3-AA advantage over the non-alkylated analog (CAS 1353963-09-3) and the established class-level benefit of N-alkylation for proteolytic stability [1][2], this compound is best deployed in solid-phase peptide synthesis of peptidomimetic leads where increased lipophilicity, reduced H-bond donor count, and conformational constraint at the glycine position are desired. The Boc-on-isopropyl-amino connectivity provides orthogonal protection compatible with standard Boc-SPPS protocols (TFA-mediated deprotection), while the free cyclohexyl-4-amino group enables direct on-resin coupling. Researchers should verify coupling efficiency and epimerization risk experimentally, as no published SPPS yield data exist for this specific building block.

Regioisomer-Specific SAR Exploration of N-Alkylated Series

The existence of at least four closely related analogs—differing in Boc placement (isopropyl-N vs. cyclohexyl-N), alkyl group identity (isopropyl vs. methyl vs. H), and ring position (4- vs. 2-substituted)—makes this compound valuable for systematic structure-activity relationship (SAR) studies [1]. The computed XLogP3-AA range spanning 1.3 log units (−0.9 to +0.4) across the series [2] allows researchers to probe the impact of incremental lipophilicity changes on peptide-level properties such as cellular permeability, solubility, and target binding. Procurement of the full set of analogs from a single vendor (Fluorochem offers all variants under catalog numbers F083550, F081352, F083552, F081304, F083518) ensures batch-consistent quality for comparative studies .

Chirally Defined Peptide Synthesis with (1R,4R) Stereoisomer

For applications requiring stereochemically homogeneous peptide products—such as co-crystallization with protein targets, NMR structure determination, or chiral HPLC method development—the (1R,4R) stereoisomer (Fluorochem F083551) should be procured instead of the racemic mixture [1]. The defined trans-1,4-relative stereochemistry, confirmed by the canonical SMILES with chiral annotations ([C@H] centers), ensures that two diastereomeric peptide products are not generated during SPPS, simplifying purification and analytical characterization [2]. No epimerization stability data under SPPS conditions are available; users should validate stereochemical integrity post-coupling by chiral HPLC or Marfey's analysis.

Early-Stage Medicinal Chemistry in Under-Explored Chemical Space

The complete absence of this compound from primary research literature and patents [1] positions it as a genuinely novel building block for exploratory medicinal chemistry. For drug discovery programs seeking to access under-exploited chemical space—particularly conformationally constrained, N-alkylated amino acid motifs with defined stereochemistry—this compound offers first-mover advantage with minimal risk of prior art conflicts. The evidence gap noted in Section 3 also implies that procurement carries elevated characterization burden; users should budget for in-house analytical validation (NMR, LCMS, HPLC purity verification) and property profiling (LogD₇.₄ determination, kinetic solubility, chemical stability under SPPS conditions) as part of the procurement workflow.

Application

Selection Property

Validation Focus

N-Isopropyl Peptidomimetic SPPS

Boc-on-isopropyl orthogonal connectivity, N-alkyl lipophilicity

Coupling efficiency, epimerization risk, SPPS yield validation

Regioisomer-Specific SAR Exploration

Regioisomeric and N-alkyl variant series

Incremental SAR of lipophilicity and HBD on peptide permeability and binding

Chirally Defined Peptide Synthesis

(1R,4R) stereodefined form

Stereochemical integrity post-coupling, chiral HPLC or Marfey's analysis

Early-Stage Medicinal Chemistry

Novel building block, no prior art

In-house analytical validation (NMR, LCMS, LogD, solubility), SPPS stability

• [1] PubChem Compound Summary CID 66566445 and related analog records (CID 66564613, CID 66564570). All compounds lack primary literature citations. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] Chatterjee J, Rechenmacher F, Kessler H. N-Methylation of Peptides and Proteins: An Important Element for Modulating Biological Functions. Angew Chem Int Ed. 2013;52(1):254-269. View Source